7-methyl-3-(naphthalen-2-yl)-1H-indole
Overview
Description
7-Methyl-3-(naphthalen-2-yl)-1H-indole (7-MNI) is a small molecule that has been extensively studied in recent years due to its potential applications in a variety of fields. 7-MNI has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-fungal properties. In addition, 7-MNI has been used in various laboratory experiments to study its mechanism of action and biochemical and physiological effects.
Scientific Research Applications
7-methyl-3-(naphthalen-2-yl)-1H-indole has been used in a variety of scientific research applications, including drug design, molecular imaging, and drug delivery. 7-methyl-3-(naphthalen-2-yl)-1H-indole has been used as a platform for the design of novel drugs, as it has been found to bind to proteins and other molecules with high affinity. In addition, 7-methyl-3-(naphthalen-2-yl)-1H-indole has been used in molecular imaging to study the structure and function of proteins, as well as in drug delivery to target specific cells or tissues.
Mechanism of Action
The mechanism of action of 7-methyl-3-(naphthalen-2-yl)-1H-indole is complex and is not yet fully understood. However, it is believed that 7-methyl-3-(naphthalen-2-yl)-1H-indole binds to specific proteins, which then leads to a cascade of biochemical reactions that result in the desired biological effects. For example, 7-methyl-3-(naphthalen-2-yl)-1H-indole has been found to bind to the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory compounds. By binding to the COX-2 enzyme, 7-methyl-3-(naphthalen-2-yl)-1H-indole can inhibit the production of these compounds, resulting in an anti-inflammatory effect.
Biochemical and Physiological Effects
7-methyl-3-(naphthalen-2-yl)-1H-indole has been found to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory properties, 7-methyl-3-(naphthalen-2-yl)-1H-indole has been found to have anti-cancer, anti-fungal, and anti-viral effects. In addition, 7-methyl-3-(naphthalen-2-yl)-1H-indole has been found to have antioxidant and neuroprotective effects, as well as to modulate the immune system.
Advantages and Limitations for Lab Experiments
7-methyl-3-(naphthalen-2-yl)-1H-indole has several advantages and limitations for use in laboratory experiments. One of the major advantages of 7-methyl-3-(naphthalen-2-yl)-1H-indole is its high solubility in aqueous solutions, which makes it ideal for use in cell culture experiments. In addition, 7-methyl-3-(naphthalen-2-yl)-1H-indole has a relatively low toxicity, which makes it safe for use in laboratory experiments. On the other hand, 7-methyl-3-(naphthalen-2-yl)-1H-indole is difficult to synthesize, and the one-pot synthesis method is not always reliable. In addition, 7-methyl-3-(naphthalen-2-yl)-1H-indole can be degraded by light or oxygen, which can limit its use in certain experiments.
Future Directions
The potential future directions for research on 7-methyl-3-(naphthalen-2-yl)-1H-indole are numerous. One potential direction is to further investigate the mechanism of action of 7-methyl-3-(naphthalen-2-yl)-1H-indole and to develop more efficient synthesis methods. In addition, further research is needed to explore the potential therapeutic applications of 7-methyl-3-(naphthalen-2-yl)-1H-indole, such as its use in the treatment of cancer, inflammation, and other diseases. Finally, research is needed to explore the potential applications of 7-methyl-3-(naphthalen-2-yl)-1H-indole in drug delivery and molecular imaging.
Synthesis Methods
7-methyl-3-(naphthalen-2-yl)-1H-indole is synthesized through a multi-step process, beginning with the reaction of naphthalene-2-carboxaldehyde and 1-methylindole. This reaction is followed by a series of oxidations and reductions, which result in the formation of 7-methyl-3-(naphthalen-2-yl)-1H-indole. The synthesis of 7-methyl-3-(naphthalen-2-yl)-1H-indole has been optimized over the years, and the most efficient synthesis method is currently the one-pot procedure. In this method, all the reactions are performed in one reaction vessel, which reduces the time and cost of synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methyl-3-(naphthalen-2-yl)-1H-indole involves the condensation of 2-naphthylamine with isatin followed by a Friedel-Crafts alkylation reaction with 2-methylindole.", "Starting Materials": [ "2-naphthylamine", "isatin", "2-methylindole", "acetic anhydride", "aluminum chloride", "chloroform", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-naphthylamine (1.0 g) in acetic anhydride (10 mL) and add a catalytic amount of sulfuric acid. Heat the mixture to 80°C for 1 hour to form the corresponding N-acetyl-2-naphthylamine.", "Step 2: Add isatin (1.2 g) to the reaction mixture from step 1 and heat the mixture to 120°C for 2 hours to form the corresponding indole-2,3-dione derivative.", "Step 3: Dissolve the indole-2,3-dione derivative from step 2 in chloroform (20 mL) and add 2-methylindole (1.5 g) and aluminum chloride (1.5 g). Heat the mixture to reflux for 6 hours to form the desired product, 7-methyl-3-(naphthalen-2-yl)-1H-indole.", "Step 4: Quench the reaction mixture from step 3 with water (50 mL) and extract the organic layer with chloroform (3 x 50 mL). Wash the combined organic layers with sodium hydroxide solution (10%) and water, then dry over anhydrous sodium sulfate. Purify the product by column chromatography to obtain the final product." ] } | |
CAS RN |
1817720-65-2 |
Product Name |
7-methyl-3-(naphthalen-2-yl)-1H-indole |
Molecular Formula |
C19H15N |
Molecular Weight |
257.3 |
Purity |
95 |
Origin of Product |
United States |
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